Cas no 1208075-92-6 (6-Chloro-2,3-difluorophenylmethylsulfone)

• Product Name: 6-Chloro-2,3-difluorophenylmethylsulfone
• CAS No: 1208075-92-6
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• MDL: MFCD12922579
• CID: 4577485
• Update Time: 2025-08-05

6-Chloro-2,3-difluorophenylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,4-difluoro-2-methylsulfonylbenzene
• Benzene, 1-chloro-3,4-difluoro-2-(methylsulfonyl)-
• 6-Chloro-2,3-difluorophenylmethylsulfone

• MDL： MFCD12922579
• Inchi： 1S/C7H5ClF2O2S/c1-13(11,12)7-4(8)2-3-5(9)6(7)10/h2-3H,1H3
• InChI Key： XGHWXRXLMXLESI-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(F)C(F)=C1S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 6-Chloro-2,3-difluorophenylmethylsulfone

6-Chloro-2,3-difluorophenylmethylsulfone (CAS No. 1208075-92-6): An Overview of a Versatile Compound in Medicinal Chemistry

6-Chloro-2,3-difluorophenylmethylsulfone (CAS No. 1208075-92-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications. This compound, characterized by its chloro, difluoro, and sulfonyl functionalities, exhibits a range of biological activities that make it a valuable candidate for various pharmaceutical and chemical research endeavors.

The molecular formula of 6-Chloro-2,3-difluorophenylmethylsulfone is C₉H₅ClF₂O₂S, and its molecular weight is approximately 243.1 g/mol. The compound's structure includes a phenyl ring substituted with a chlorine atom at the 6-position and fluorine atoms at the 2 and 3 positions, along with a methylsulfonyl group attached to the phenyl ring. This combination of substituents imparts specific physical and chemical properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, the study of 6-Chloro-2,3-difluorophenylmethylsulfone has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound possesses anti-inflammatory and anti-cancer properties, making it an attractive target for further investigation. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Chloro-2,3-difluorophenylmethylsulfone demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 6-Chloro-2,3-difluorophenylmethylsulfone has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of 6-Chloro-2,3-difluorophenylmethylsulfone as a novel therapeutic agent for cancer treatment.

The synthesis of 6-Chloro-2,3-difluorophenylmethylsulfone involves several steps, including the preparation of the substituted phenyl ring and the introduction of the methylsulfonyl group. One common synthetic route involves the reaction of 6-chloro-2,3-difluorobenzene with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic process can be optimized to improve efficiency and reduce costs, making it suitable for large-scale production.

In addition to its biological activities, 6-Chloro-2,3-difluorophenylmethylsulfone has been studied for its physicochemical properties. It is known to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. The compound's stability under different conditions has also been evaluated, with results indicating that it remains stable at room temperature and under neutral pH conditions.

The safety profile of 6-Chloro-2,3-difluorophenylmethylsulfone is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that this compound has low toxicity when administered at therapeutic doses. However, like any chemical compound, it should be handled with care to avoid exposure to high concentrations or prolonged contact with skin or eyes.

In conclusion, 6-Chloro-2,3-difluorophenylmethylsulfone (CAS No. 1208075-92-6) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies are expected to uncover additional applications and optimize its use in various fields of chemistry and medicine.